4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide

• IUPAC Name: 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H18N2O4/c1-10(18)11-4-6-17(7-5-11)15(19)16-12-2-3-13-14(8-12)21-9-20-13/h2-3,8,11H,4-7,9H2,1H3,(H,16,19)
• InChI Key: ONTCPHOIITXRGW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCN(CC1)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide, also known as ABP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. ABP is a piperidine-based compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The exact mechanism of action of 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin, dopamine, and gamma-aminobutyric acid (GABA). 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has been shown to increase the release of GABA, which is an inhibitory neurotransmitter that helps to regulate neuronal activity.
Biochemical and Physiological Effects:
4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has been shown to have several biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can lead to anxiolytic and anticonvulsant effects. 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has also been shown to have analgesic and anti-inflammatory effects, which may be due to its ability to modulate the activity of certain neurotransmitters. In addition, 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. It has also been shown to have low toxicity and minimal side effects in animal studies. However, there are some limitations to using 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects. In addition, 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has not been extensively studied in humans, which limits its potential use as a therapeutic agent.

Future Directions

There are several future directions for the study of 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide. One area of research is the development of 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide derivatives that have improved therapeutic properties. Another area of research is the study of 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This may help to determine the potential use of 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide as a therapeutic agent for these diseases. Additionally, the study of 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide in combination with other drugs may lead to the development of new treatment strategies for various neurological disorders.

Synthesis Methods

4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide can be synthesized through various methods, including the reaction of piperidine with 1,3-benzodioxole-5-carboxylic acid, followed by acetylation of the resulting product. Another method involves the reaction of piperidine with 1,3-benzodioxole-5-carboxylic acid chloride, followed by acetylation. Both methods have been used to produce 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide in high yields and purity.

Scientific Research Applications

4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has been studied extensively for its potential therapeutic properties. It has been found to have anticonvulsant, analgesic, and anti-inflammatory effects. 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has also been shown to have potential as an antidepressant, anxiolytic, and antipsychotic agent. In addition, 4-acetyl-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.